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Technical Support Center: Greases Thickened
with Dilithium Azelate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

greases thickened with dilithium azelate. The focus is on preventing and controlling oil bleed,

a common phenomenon in grease formulations.

Troubleshooting Guide: Oil Bleed in Dilithium
Azelate Greases
Oil bleed, the separation of the base oil from the thickener matrix, is a critical parameter to

control during grease formulation and use.[1][2] Excessive oil bleed can compromise the

lubricating properties of the grease, leading to component wear and failure. This guide provides

a systematic approach to troubleshooting and preventing oil bleed in your experiments.

Logical Flow for Troubleshooting Oil Bleed
The following diagram illustrates a logical workflow for identifying and addressing the root

causes of oil bleed in your dilithium azelate grease formulation.
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High Oil Bleed Observed
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Is Thickener Concentration Optimal?
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Increase Base Oil Viscosity

Yes

Are Anti-Bleed Additives Used?

Yes

Optimize Thickener Concentration

No

Incorporate Polymer Additives

No

Oil Bleed Controlled

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for excessive oil bleed.
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Frequently Asked Questions (FAQs)
Q1: What is the primary function of dilithium azelate in a
lithium complex grease?
Dilithium azelate is typically used as a complexing agent in lithium complex greases.[3][4]

While the primary thickening is often provided by a lithium soap of a long-chain fatty acid, such

as lithium 12-hydroxystearate, the dilithium azelate forms a co-crystallized structure with the

primary thickener.[3] This complex thickener system results in a grease with a significantly

higher dropping point and improved high-temperature performance compared to a simple

lithium grease.[3][5] It is important to note that dilithium azelate itself does not contribute

significantly to the thickening of the grease.[3]

Q2: How does the base oil selection influence oil bleed
in our dilithium azelate grease formulation?
The choice of base oil is a critical factor in controlling oil bleed. Both the viscosity and the type

of base oil play significant roles.

Base Oil Viscosity: Lower viscosity base oils have a greater tendency to separate from the

thickener matrix.[2][6] Increasing the viscosity of the base oil will generally reduce oil bleed.

Base Oil Type (Mineral vs. Synthetic):

Mineral Oils: Group I and II mineral oils are commonly used. Naphthenic base oils, due to

their higher solvency, can sometimes require less thickener to achieve a desired grease

consistency, which can influence oil bleed characteristics.[7]

Synthetic Oils (e.g., PAO, Esters): Polyalphaolefin (PAO) base oils can exhibit higher oil

bleed compared to mineral oils of the same viscosity.[6] However, synthetic oils offer

superior performance at extreme temperatures.[8] The interaction between the synthetic

base oil and the thickener system is crucial and may require adjustments to the

formulation to control oil bleed.

The following table provides an illustrative summary of the effect of base oil properties on oil

bleed:
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Base Oil Parameter Condition
Expected Impact
on Oil Bleed

Rationale

Viscosity Low High

Lower resistance to

flow out of the

thickener matrix.[2]

High Low

Higher resistance to

flow, better retention

within the thickener.[9]

Type Mineral (Naphthenic) Variable

Higher solvency may

alter thickener

efficiency and oil

retention.[7]

Mineral (Paraffinic) Moderate

Standard

performance, often

used as a benchmark.

Synthetic (PAO) Potentially High

Lower solvency and

different interaction

with the polar

thickener.[6]

Synthetic (Ester) Potentially Low

Higher polarity can

improve interaction

with the soap-based

thickener.

Q3: What types of additives can we incorporate to
specifically reduce oil bleed?
Several types of polymer additives are highly effective in reducing oil bleed by enhancing the

structural integrity of the grease.[10]

Polyisobutylene (PIB): PIB is a widely used polymer that increases the tackiness and

cohesion of the grease.[1][7] This helps to better retain the oil within the thickener network.
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Styrene-Isoprene Copolymers (SIP): These polymers are also very effective at reducing oil

separation and improving the water resistance of the grease.[6][11]

Olefin Copolymers (OCP): OCPs can improve the mechanical stability and reduce oil bleed

in lithium complex greases.[12]

The selection of the polymer and its concentration should be carefully optimized, as excessive

amounts can negatively impact other grease properties, such as pumpability.

The table below shows an example of how different additives might affect oil bleed in a

hypothetical dilithium azelate grease formulation.

Formulation
Additive (Type and
Concentration)

Oil Bleed (%)
(ASTM D6184)

Observations

Control None 8.5
Significant oil

separation.

A
1% Polyisobutylene

(PIB)
4.2

Noticeable reduction

in oil bleed, increased

tackiness.

B
1% Styrene-Isoprene

Copolymer (SIP)
3.8

Significant reduction

in oil bleed, improved

water resistance.[11]

C
2% Olefin Copolymer

(OCP)
5.1

Moderate reduction in

oil bleed.

Note: The data in this table is illustrative and the actual performance will depend on the specific

base oil, thickener concentration, and additive grades used.

Q4: Can corrosion inhibitors affect the oil bleed
characteristics of our grease?
Yes, the addition of corrosion inhibitors can potentially influence the stability of the grease and

its oil bleed tendencies.[13] Corrosion inhibitors are surface-active molecules that compete for

interaction with the metal surfaces to be protected.[14] This interaction can sometimes interfere
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with the thickener-base oil matrix, potentially altering the oil retention properties.[13] It is crucial

to select corrosion inhibitors that are compatible with the lithium complex thickener system and

to evaluate their impact on oil bleed through standardized testing.[13]

Experimental Protocols
Accurate and repeatable measurement of oil bleed is essential for formulation development

and quality control. The following are detailed protocols for two standard industry methods.

ASTM D6184: Standard Test Method for Oil Separation
from Lubricating Grease (Conical Sieve Method)
This method determines the tendency of a lubricating grease to separate oil at an elevated

temperature under static conditions.

Workflow for ASTM D6184
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Start

Weigh clean beaker (W1)

Fill conical sieve with ~10g of grease

Weigh filled sieve (W2)

Assemble apparatus (sieve in beaker)

Place in oven at 100°C for 30 hours

Cool to room temperature

Weigh beaker with separated oil (W3)

Calculate % Oil Bleed = [(W3-W1) / (W2 - initial sieve weight)] * 100

End

Click to download full resolution via product page

Caption: Experimental workflow for ASTM D6184.
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Methodology:

Apparatus: The apparatus consists of a 60-mesh corrosion-resistant wire cloth cone, a 200

mL beaker, and a beaker cover.

Procedure: a. Weigh the clean, empty beaker to the nearest 0.01 g. b. Fill the conical sieve

with approximately 10 g of the grease sample, avoiding the entrapment of air. c. Place the

filled sieve in the beaker and cover it. d. Place the assembled apparatus in an oven

maintained at 100 ± 1°C for 30 hours. e. After the heating period, remove the apparatus from

the oven and allow it to cool to room temperature. f. Weigh the beaker containing the

separated oil to the nearest 0.01 g.

Calculation:

Oil Bleed, % = (mass of separated oil / initial mass of grease sample) x 100

DIN 51817: Determination of Oil Separation from
Lubricating Grease under Static Conditions
This method also measures oil separation under static conditions but includes the application

of a weight to the grease sample.

Methodology:

Apparatus: The apparatus includes a test cup with a wire mesh sieve at the bottom, an oil

collecting beaker, and a 100 g weight.

Procedure: a. Weigh the empty test cup and the oil collecting beaker separately to the

nearest 0.001 g. b. Fill the test cup with the grease sample and level the surface. c. Place

the filled test cup on the oil collecting beaker. d. Position the 100 g weight centrally on the

surface of the grease. e. Place the entire assembly in an oven at a specified temperature

(e.g., 40°C) for a specified duration (e.g., 18 hours for the accelerated test or 168 hours for

the standard test). f. After the test period, remove the apparatus from the oven and allow it to

cool. g. Weigh the oil collecting beaker with the separated oil.

Calculation:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oil Separation, % by mass = (mass of separated oil / initial mass of grease sample) x 100

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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